Cas no 2402830-16-2 ([3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride)

• Product Name: [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride
• CAS No: 2402830-16-2
• MF: C₇H₁₀ClF₃O₃S
• MW: 266.665710926056
• CID: 6197933
• PubChem ID: 145915384
• Update Time: 2025-06-07

[3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2402830-11-7
• [(1s,3s)-3-methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride
• [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride
• EN300-7471422
• EN300-7473571
• 2402830-16-2

• Inchi： 1S/C7H10ClF3O3S/c1-14-6(7(9,10)11)2-5(3-6)4-15(8,12)13/h5H,2-4H2,1H3
• InChI Key： VTQGWSUTVZHONZ-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C(F)(F)F)(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 265.9991275g/mol
• Monoisotopic Mass: 265.9991275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride

[3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2402830-16-2, commonly referred to as [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a cyclobutane ring substituted with both a methoxy group and a trifluoromethyl group, further functionalized with a methanesulfonyl chloride moiety. The combination of these functional groups renders this compound versatile and valuable in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in constructing complex molecular architectures. The methanesulfonyl chloride group, in particular, is known for its reactivity, making it an excellent electrophile in nucleophilic substitution reactions. This property has been exploited in the synthesis of bioactive molecules, where precise control over regioselectivity and stereoselectivity is crucial. Researchers have demonstrated that [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride can serve as an effective building block for constructing heterocyclic compounds, which are of significant interest in drug discovery.

The cyclobutane ring in this compound introduces an element of strain, which can be harnessed to induce specific reactivity patterns. For instance, the ring strain can facilitate certain pericyclic reactions or enhance the reactivity of adjacent functional groups. This has been particularly useful in the development of strained-ring compounds, which are known for their unique electronic properties and potential applications in nanotechnology.

Moreover, the trifluoromethyl group attached to the cyclobutane ring imparts additional electronic effects, such as increased electron-withdrawing capacity. This characteristic not only influences the reactivity of the compound but also contributes to its stability under certain reaction conditions. Recent studies have shown that such fluorinated compounds exhibit enhanced bioavailability and metabolic stability, making them promising candidates for pharmaceutical applications.

In terms of synthesis, [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride can be prepared via a variety of routes, including nucleophilic aromatic substitution and ring-closing metathesis. These methods have been optimized to achieve high yields and selectivities, ensuring that the compound is accessible for large-scale applications. The development of efficient synthetic protocols has been a focal point of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

From an environmental standpoint, the handling and disposal of this compound require careful consideration due to its chemical reactivity. However, ongoing research into green chemistry practices aims to minimize the environmental impact of such compounds while maintaining their utility in chemical synthesis.

In conclusion, [3-Methoxy-3-(trifluoromethyl)cyclobutyl]methanesulfonyl chloride stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure and reactivity make it an invaluable tool in constructing complex molecules with diverse applications. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in advancing our understanding of chemical synthesis and its practical applications.